Cas no 957061-03-9 ((3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride)
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride
- 3-[2-(1-Pyrrolidinyl)ethylcarbamoyl]benzeneboronic acid hydrochloride
- (3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)-phenyl)boronic acid hydrochloride
- [3-(2-pyrrolidin-1-ylethylcarbamoyl)phenyl]boronic acid,hydrochloride
- 3-(2-(Pyrrolidin-1-yl)ethylcarbamoyl)phenylboronic acid, HCl
- Boronic acid,B-[3-[[[2-(1-pyrrolidinyl)ethyl]amino]carbonyl]phenyl]-, hydrochloride (1:1)
- 3-[(2-Pyrrolidin-1-ylethyl)carbamoyl]benzeneboronic acid hydrochloride
- CS-0176201
- DTXSID30657389
- FT-0688841
- H11657
- MFCD09027257
- (3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronicacidhydrochloride
- 3-(2-(Pyrrolidin-1-yl)ethylcarbamoyl)phenylboronic acid,hcl
- 957061-03-9
- AKOS015893622
- (3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acidhydrochloride
- (3-((2-(PYRROLIDIN-1-YL)ETHYL)CARBAMOYL)PHENYL)BORONIC ACID, HCL
- 3-(2-(pyrrolidin-1-yl)ethylcarbamoyl)phenylboronic acid hydrochloride
- BS-22481
- (3-{[2-(Pyrrolidin-1-yl)ethyl]carbamoyl}phenyl)boronic acid--hydrogen chloride (1/1)
- [3-(2-pyrrolidin-1-ylethylcarbamoyl)phenyl]boronic acid;hydrochloride
- 3-(2-(Pyrrolidin-1-yl)ethylcarbamoyl)phenylboronic acid HCl
- DB-356335
- 3-{[2-(pyrrolidin-1-yl)ethyl]carbamoyl}phenylboronic acid hydrochloride
-
- MDL: MFCD09027257
- Inchi: 1S/C13H19BN2O3.ClH/c17-13(15-6-9-16-7-1-2-8-16)11-4-3-5-12(10-11)14(18)19;/h3-5,10,18-19H,1-2,6-9H2,(H,15,17);1H
- InChI Key: WUPWGLGHPLQRPJ-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC=C(B(O)O)C=1)NCCN1CCCC1
Computed Properties
- Exact Mass: 298.12600
- Monoisotopic Mass: 298.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 296
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 72.8A^2
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 72.80000
- LogP: 0.32280
- Vapor Pressure: Not available
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109004402-1g |
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride |
957061-03-9 | 98% | 1g |
$400.00 | 2023-08-31 | |
| TRC | B292323-10mg |
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride |
957061-03-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B292323-50mg |
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride |
957061-03-9 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B292323-100mg |
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride |
957061-03-9 | 100mg |
$ 115.00 | 2022-06-07 | ||
| Apollo Scientific | OR7354-1g |
3-[(2-Pyrrolidin-1-ylethyl)carbamoyl]benzeneboronic acid hydrochloride |
957061-03-9 | 98% | 1g |
£255.00 | 2023-09-02 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H52876-250mg |
3-[2-(1-Pyrrolidinyl)ethylcarbamoyl]benzeneboronic acid hydrochloride, 98% |
957061-03-9 | 98% | 250mg |
¥4025.00 | 2023-03-09 | |
| abcr | AB247825-1 g |
3-[(2-Pyrrolidin-1-ylethyl)carbamoyl]benzeneboronic acid hydrochloride; 98% |
957061-03-9 | 1g |
€421.20 | 2022-09-01 | ||
| Chemenu | CM134762-250mg |
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)-phenyl)boronic acid hydrochloride |
957061-03-9 | 98% | 250mg |
$160 | 2024-07-18 | |
| Chemenu | CM134762-1g |
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)-phenyl)boronic acid hydrochloride |
957061-03-9 | 98% | 1g |
$397 | 2024-07-18 | |
| Chemenu | CM134762-5g |
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)-phenyl)boronic acid hydrochloride |
957061-03-9 | 98% | 5g |
$1070 | 2024-07-18 |
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride
(3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride
The compound with CAS No. 957061-03-9, known as (3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which incorporates a boronic acid group and a pyrrolidine moiety, making it a versatile building block in modern chemical research.
Recent advancements in the synthesis and application of this compound have been extensively documented in scientific literature. Researchers have leveraged its properties to develop novel materials for electronic applications, particularly in the realm of organic electronics. The presence of the boronic acid group facilitates Suzuki-Miyaura coupling reactions, enabling the construction of complex aromatic systems that are essential for high-performance electronic devices.
The pyrrolidine moiety within the molecule contributes to its stability and reactivity, making it an ideal candidate for various catalytic processes. Studies have shown that this compound can act as a catalyst in asymmetric synthesis, offering new avenues for the production of chiral pharmaceuticals and agrochemicals. Its ability to participate in multiple reaction pathways underscores its importance in contemporary chemical research.
In terms of structural characterization, (3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride has been thoroughly analyzed using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its three-dimensional arrangement, which is critical for understanding its reactivity and functionality.
Moreover, this compound has found applications in medicinal chemistry, where it serves as a precursor for bioactive molecules with potential therapeutic benefits. Its role in drug discovery has been enhanced by its compatibility with various biological assays, allowing researchers to evaluate its efficacy and toxicity profiles efficiently.
Looking ahead, the continued exploration of (3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride is expected to yield further breakthroughs in material science and pharmacology. Its unique combination of structural features positions it as a key player in the development of next-generation materials and therapies.
957061-03-9 ((3-((2-(Pyrrolidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid hydrochloride) Related Products
- 850567-39-4(3-(Dipropylcarbamoyl)phenylboronic acid)
- 252663-48-2(4-(Butylaminocarbonyl)phenylboronic acid)
- 397843-70-8(3-(Butylaminocarbonyl)phenylboronic acid)
- 850567-31-6(3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid)
- 850568-32-0(4-(Dipropylcarbamoyl)phenylboronic acid)
- 850568-34-2(3-(Piperidine-1-carbonyl)phenylboronic acid)
- 850568-22-8(4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, hydrochloride)
- 389621-81-2([4-(pyrrolidine-1-carbonyl)phenyl]boronic acid)
- 850567-22-5(3-(N-Propylaminocarbonyl)phenylboronic acid)
- 723281-53-6(3-(Pyrrolidine-1-carbonyl)phenylboronic acid)